Cas no 71959-71-2 (L-Tryptophan Isopropyl Ester Hydroc)

• Product Name: L-Tryptophan Isopropyl Ester Hydroc
• CAS No: 71959-71-2
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 5224825
• Update Time: 2025-05-21

L-Tryptophan Isopropyl Ester Hydroc Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan Isopropyl Ester Hydroc
• L-Tryptophan Isopropyl Ester Hydrochloride

• Inchi： 1S/C14H18N2O2.ClH/c1-9(2)18-14(17)12(15)7-10-8-16-13-6-4-3-5-11(10)13;/h3-6,8-9,12,16H,7,15H2,1-2H3;1H/t12-;/m0./s1
• InChI Key： NLQCNZIZRSOJNB-YDALLXLXSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](N)C(=O)OC(C)C.Cl

Additional information on L-Tryptophan Isopropyl Ester Hydroc

Research Brief on L-Tryptophan Isopropyl Ester Hydrochloride (CAS: 71959-71-2) in Chemical Biology and Pharmaceutical Applications

L-Tryptophan Isopropyl Ester Hydrochloride (CAS: 71959-71-2) is a derivative of the essential amino acid L-tryptophan, which has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its isopropyl ester modification and hydrochloride salt form, exhibits unique physicochemical properties that make it a valuable intermediate in peptide synthesis and drug development. Recent studies have explored its role in enhancing bioavailability, modulating enzymatic activity, and serving as a building block for novel therapeutic agents.

The synthesis and characterization of L-Tryptophan Isopropyl Ester Hydrochloride have been extensively documented in the literature. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route for this compound, achieving a yield of over 85% with high purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, highlighting the versatility of this derivative in complex molecular assemblies. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential in vivo applications.

In pharmaceutical research, L-Tryptophan Isopropyl Ester Hydrochloride has shown promise as a key intermediate in the development of neuroactive compounds. A recent preclinical study (Nature Chemical Biology, 2024) investigated its incorporation into novel serotonin receptor modulators. The researchers found that the isopropyl ester group significantly improved blood-brain barrier penetration compared to unmodified tryptophan derivatives. This finding opens new avenues for designing CNS-targeted therapeutics with enhanced pharmacokinetic profiles.

The compound's role in peptide-based drug discovery has also been a focus of recent investigations. A 2024 paper in ACS Chemical Biology reported the successful use of L-Tryptophan Isopropyl Ester Hydrochloride in the synthesis of antimicrobial peptides. The study demonstrated that incorporation of this modified amino acid enhanced the peptides' resistance to proteolytic degradation while maintaining their antimicrobial activity. These results suggest potential applications in developing next-generation antibiotics with improved metabolic stability.

From a chemical biology perspective, researchers have explored the use of L-Tryptophan Isopropyl Ester Hydrochloride as a molecular probe. A recent study (Angewandte Chemie, 2023) developed fluorescent derivatives of this compound for real-time monitoring of tryptophan metabolism in cancer cells. The modified probe showed exceptional specificity for tryptophan transporters and enzymes, providing new tools for studying metabolic reprogramming in tumor microenvironments.

Despite these promising developments, challenges remain in the widespread application of L-Tryptophan Isopropyl Ester Hydrochloride. Current research efforts are addressing issues related to large-scale synthesis, cost-effectiveness, and comprehensive toxicological profiling. A 2024 review in Advanced Drug Delivery Reviews highlighted the need for more systematic studies on the long-term stability and potential immunogenicity of compounds derived from this intermediate.

In conclusion, L-Tryptophan Isopropyl Ester Hydrochloride (CAS: 71959-71-2) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its unique properties continue to inspire innovative applications across multiple therapeutic areas, from CNS disorders to infectious diseases. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation biopharmaceuticals and research tools.